Cas no 7598-04-1 (3-(1-phenylcyclohexyl)propanoic Acid)

• Product Name: 3-(1-phenylcyclohexyl)propanoic Acid
• CAS No: 7598-04-1
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 982255
• Update Time: 2025-11-02

3-(1-phenylcyclohexyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclohexyl)propanoic Acid

• Inchi： 1S/C15H20O2/c16-14(17)9-12-15(10-5-2-6-11-15)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,16,17)
• InChI Key： VEXWNPRZTYRANF-UHFFFAOYSA-N
• SMILES： OC(CCC1(C2C=CC=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 232.1464
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 37.3

Additional information on 3-(1-phenylcyclohexyl)propanoic Acid

Comprehensive Guide to 3-(1-phenylcyclohexyl)propanoic Acid (CAS No. 7598-04-1): Properties, Applications, and Market Insights

3-(1-phenylcyclohexyl)propanoic Acid (CAS No. 7598-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This carboxylic acid derivative, characterized by its unique phenylcyclohexyl structure, serves as a valuable intermediate in synthetic chemistry. With the growing demand for novel drug candidates and fine chemicals, understanding this compound's properties and applications becomes increasingly relevant for researchers and industry professionals.

The molecular structure of 3-(1-phenylcyclohexyl)propanoic Acid combines aromatic and aliphatic characteristics, featuring a phenyl ring attached to a cyclohexyl group with a three-carbon propanoic acid chain. This hybrid structure contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that make it useful for various synthetic transformations. The compound's CAS number 7598-04-1 serves as its unique identifier in chemical databases and regulatory documentation.

In pharmaceutical applications, 3-(1-phenylcyclohexyl)propanoic Acid has shown potential as a building block for drug discovery. Researchers are particularly interested in its structural similarity to certain pharmacophores found in central nervous system (CNS) active compounds. While not itself a drug substance, its derivatives are being explored for various therapeutic areas, aligning with current trends in personalized medicine and targeted drug delivery systems. The compound's versatility makes it valuable for creating molecular libraries in combinatorial chemistry approaches.

The synthesis of 3-(1-phenylcyclohexyl)propanoic Acid typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this intermediate. These advancements respond to the chemical industry's growing focus on sustainable synthesis methods and reduced environmental impact, topics that currently dominate scientific discussions and funding priorities.

Analytical characterization of CAS 7598-04-1 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, crucial for research and industrial applications. The development of advanced analytical protocols for such specialized intermediates supports the broader movement toward quality by design (QbD) in chemical manufacturing.

Beyond pharmaceuticals, 3-(1-phenylcyclohexyl)propanoic Acid finds use in materials science, particularly in the development of specialty polymers and liquid crystals. Its rigid yet flexible molecular structure can influence material properties when incorporated into polymeric systems. This application aligns with current interests in smart materials and functional polymers, areas experiencing rapid growth due to technological advancements in electronics, coatings, and biomedical devices.

The market for 3-(1-phenylcyclohexyl)propanoic Acid reflects broader trends in fine chemicals and pharmaceutical intermediates. With increasing investment in drug discovery and the expansion of contract research organizations (CROs), demand for such specialized building blocks continues to rise. Suppliers and manufacturers are responding by improving production scales and purity standards, while also addressing concerns about supply chain resilience in the chemical industry.

Safety considerations for handling CAS 7598-04-1 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended when working with this material. These precautions align with the growing emphasis on laboratory safety culture and risk assessment protocols in research institutions worldwide.

Future research directions for 3-(1-phenylcyclohexyl)propanoic Acid may explore its potential in emerging fields such as bioconjugation chemistry or as a scaffold for metal-organic frameworks (MOFs). The compound's structural features make it an interesting candidate for these cutting-edge applications, which are currently among the most searched topics in chemical research databases. Additionally, computational studies of its conformational properties could provide valuable insights for molecular design.

For researchers seeking 3-(1-phenylcyclohexyl)propanoic Acid suppliers or CAS 7598-04-1 technical data, numerous specialized chemical providers offer this compound with varying purity grades. The selection process should consider factors such as batch-to-batch consistency, analytical documentation, and regulatory compliance, reflecting the industry's move toward greater quality transparency in chemical sourcing.

In conclusion, 3-(1-phenylcyclohexyl)propanoic Acid represents an important intermediate in modern chemical research and development. Its unique structural features and versatile applications position it as a valuable tool for scientists working across multiple disciplines. As the chemical industry continues to evolve toward more sustainable and innovative practices, compounds like CAS 7598-04-1 will likely play increasingly significant roles in advancing both fundamental science and practical applications.